Cas no 69026-10-4 (Methyl 3-formyl-5-methoxybenzoate)

• Product Name: Methyl 3-formyl-5-methoxybenzoate
• CAS No: 69026-10-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD11045770
• CID: 2083757
• PubChem ID: 11310067
• Update Time: 2025-06-30

Methyl 3-formyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Formyl-5-methoxybenzoate
• methyl 5-formyl-3-methoxybenzoate
• WFYPMONPCUQCRM-UHFFFAOYSA-N
• 7033AJ
• TRA0076068
• AB62980
• METHYL3-FORMYL-5-METHOXYBENZOATE
• SY025806
• 3-Methoxy-5-formylbenzoic acid methyl ester
• DB-074094
• Z1198307920
• CS-0374082
• MFCD11045770
• 69026-10-4
• EN300-6409040
• AS-32408
• SCHEMBL3507331
• AKOS005216586
• XH0731
• UCA02610
• Methyl 3-formyl-5-methoxybenzoate

• MDL： MFCD11045770
• Inchi： 1S/C10H10O4/c1-13-9-4-7(6-11)3-8(5-9)10(12)14-2/h3-6H,1-2H3
• InChI Key： WFYPMONPCUQCRM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=O)=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.2

Experimental Properties

• PSA: 52.60000
• LogP: 1.29430

Additional information on Methyl 3-formyl-5-methoxybenzoate

Research Brief on Methyl 3-formyl-5-methoxybenzoate (CAS: 69026-10-4) in Chemical Biology and Pharmaceutical Applications

Methyl 3-formyl-5-methoxybenzoate (CAS: 69026-10-4) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

Recent literature reveals that Methyl 3-formyl-5-methoxybenzoate serves as a versatile building block in organic synthesis. Its aldehyde and ester functional groups make it an ideal precursor for the construction of complex heterocyclic structures, which are often found in drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of indole derivatives with potent anti-inflammatory properties. The study reported a 70% yield improvement in the target compounds when using Methyl 3-formyl-5-methoxybenzoate as the starting material, underscoring its efficiency in multi-step synthetic routes.

In the realm of oncology, Methyl 3-formyl-5-methoxybenzoate has been investigated for its role in the development of kinase inhibitors. A recent preprint on bioRxiv detailed its incorporation into a novel series of tyrosine kinase inhibitors (TKIs) targeting non-small cell lung cancer (NSCLC). The compound's methoxy and formyl groups were critical for achieving optimal binding affinity to the ATP-binding pocket of the kinase domain. Preliminary in vitro assays showed IC50 values in the nanomolar range, suggesting promising therapeutic potential.

Beyond its synthetic utility, Methyl 3-formyl-5-methoxybenzoate has also been explored for its direct biological effects. A 2024 study in ACS Chemical Biology reported that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicated that it disrupts bacterial cell wall synthesis by interfering with peptidoglycan cross-linking. While its standalone efficacy is limited, researchers are optimistic about its potential as a scaffold for designing next-generation antibiotics.

In conclusion, Methyl 3-formyl-5-methoxybenzoate (CAS: 69026-10-4) continues to be a valuable asset in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility. Future research directions may include optimizing its pharmacokinetic properties and expanding its applications in targeted drug delivery systems. The compound's potential in addressing unmet medical needs makes it a focal point for ongoing investigations in the field.